Cas no 7554-12-3 (Diethyl DL-Malate)

• Product Name: Diethyl DL-Malate
• CAS No: 7554-12-3
• MF: C₈H₁₄O₅
• MW: 190.193763256073
• MDL: MFCD00048556
• CID: 47560
• PubChem ID: 87572142
• Update Time: 2026-05-14

Diethyl DL-Malate Chemical and Physical Properties

Names and Identifiers

• Diethyl 2-hydroxysuccinate
• Hydroxybutanedioic acid diethyl ester
• Diethyl DL-Malate
• Butanedioic acid, 2-hydroxy-, 1,4-diethyl ester
• <small>DL<
• DL-Apple Acid Diethyl Ester
• DL-Malic Acid Diethyl Ester
• DIETHYL MALATE
• Ethyl malate
• diethyl 2-hydroxybutanedioate
• Diethyl hydroxybutanedioate
• DIETHYLMALATE
• Diethyl (1)-malate
• Ethyl dl-malate
• Butanedioic acid, hydroxy-, diethyl ester
• Diethyl L-malate
• ETHYL-DL-MALATE
• Diethyl hydroxybutanoate
• 1,4-diethyl 2-hydroxybutanedioate
• Malic acid, diethyl ester
• VKNUORWMCINMRB-UHFFFAOYSA-N
• Butanedioic acid, hydroxy

• MDL： MFCD00048556
• Inchi： 1S/C8H14O5/c1-3-12-7(10)5-6(9)8(11)13-4-2/h6,9H,3-5H2,1-2H3
• InChI Key： VKNUORWMCINMRB-UHFFFAOYSA-N
• SMILES： O(C([H])([H])C([H])([H])[H])C(C([H])(C([H])([H])C(=O)OC([H])([H])C([H])([H])[H])O[H])=O

Computed Properties

• Exact Mass: 190.084124
• Monoisotopic Mass: 190.084124
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 72.8

Experimental Properties

• Color/Form: colorless liquid
• Density: 1.128 g/mL at 25 °C(lit.)
• Melting Point: Not available
• Boiling Point: 255°C(lit.)
• Flash Point: 185 °F
• Refractive Index: 1.4330 to 1.4360
• PSA: 72.83000
• LogP: -0.13640
• Solubility: Soluble in water, miscible in ethanol and oil
• FEMA: 2374 | DIETHYL MALATE
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

Diethyl DL-Malate Security Information

• Prompt：warning
• Signal Word：warning
• Hazard Statement： H227
• Warning Statement： P210-P280-P403+P235-P501
• WGK Germany：3
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Hydroxy acids and derivatives Beta hydroxy acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Diethyl DL-Malate

Diethyl DL-Malate (CAS No. 7554-12-3): An Overview of Its Properties, Applications, and Recent Research

Diethyl DL-Malate (CAS No. 7554-12-3) is a versatile compound with a wide range of applications in various industries, including pharmaceuticals, cosmetics, and food additives. This ester of malic acid is known for its unique chemical properties and potential biological activities. In this article, we will delve into the chemical structure, physical properties, synthesis methods, and recent research findings related to Diethyl DL-Malate.

Chemical Structure and Physical Properties

Diethyl DL-Malate is an ester of malic acid with the molecular formula C₆H₁₀O₄. It has a molecular weight of 146.14 g/mol. The compound is a colorless to pale yellow liquid with a slight characteristic odor. It is soluble in most organic solvents but has limited solubility in water. The boiling point of Diethyl DL-Malate is around 190°C at 760 mmHg, and its melting point is -28°C.

The chemical structure of Diethyl DL-Malate consists of a central malic acid backbone with two ethyl groups attached to the carboxylic acid moieties. This structure confers the compound with several important properties, such as its ability to act as a plasticizer and its potential for use in various chemical reactions.

Synthesis Methods

Diethyl DL-Malate can be synthesized through several methods, including esterification reactions and transesterification processes. One common method involves the esterification of malic acid with ethanol in the presence of an acid catalyst, such as sulfuric acid or p-toluenesulfonic acid. The reaction can be represented as follows:

H2C(COOH)2 + 2 C2H5OH → H2C(COOC2H5)2 + 2 H2O

This reaction typically proceeds under reflux conditions to ensure complete conversion of the reactants. Another method involves the transesterification of dimethyl malate with ethanol using a base catalyst, such as sodium methoxide.

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